Cas no 115174-12-4 (4-(azocan-1-ylmethyl)phenylmethanamine)

• Product Name: 4-(azocan-1-ylmethyl)phenylmethanamine
• CAS No: 115174-12-4
• MF: C₁₅H₂₄N₂
• MW: 232.364463806152
• CID: 3639255
• PubChem ID: 13948368
• Update Time: 2025-07-14

4-(azocan-1-ylmethyl)phenylmethanamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 4-[(hexahydro-1(2H)-azocinyl)methyl]-
• [4-(azocan-1-ylmethyl)phenyl]methanamine
• (4-(azocan-1-ylmethyl)phenyl)methanamine
• 1-[4-(AZOCAN-1-YLMETHYL)PHENYL]METHANAMINE
• AKOS009115062
• EN300-72737
• QEA17412
• Z228584532
• NCGC00329922-01
• {4-[(azocan-1-yl)methyl]phenyl}methanamine
• AB01323470-02
• 115174-12-4
• 4-(azocan-1-ylmethyl)phenylmethanamine

• Inchi： 1S/C15H24N2/c16-12-14-6-8-15(9-7-14)13-17-10-4-2-1-3-5-11-17/h6-9H,1-5,10-13,16H2
• InChI Key： RESTYGSNCURODW-UHFFFAOYSA-N
• SMILES： C1(CN)=CC=C(CN2CCCCCCC2)C=C1

Computed Properties

• Exact Mass: 232.193948774Da
• Monoisotopic Mass: 232.193948774Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 349.5±22.0 °C at 760 mmHg
• Flash Point: 152.6±17.5 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-(azocan-1-ylmethyl)phenylmethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 4-(azocan-1-ylmethyl)phenylmethanamine

Recent Advances in the Study of 4-(Azocan-1-ylmethyl)phenylmethanamine (CAS: 115174-12-4): A Comprehensive Research Brief

4-(Azocan-1-ylmethyl)phenylmethanamine (CAS: 115174-12-4) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique azocane ring structure, has recently garnered attention due to its potential applications in drug discovery and development. The purpose of this research brief is to provide an up-to-date overview of the latest studies and findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent literature highlights the synthetic pathways for 4-(azocan-1-ylmethyl)phenylmethanamine, with particular emphasis on optimizing yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic method that significantly improves the efficiency of the synthesis process. This method employs a palladium-catalyzed coupling reaction, which not only enhances the yield but also reduces the formation of unwanted by-products. Such advancements are crucial for scaling up production for preclinical and clinical studies.

In terms of biological activity, preliminary in vitro studies have demonstrated that 4-(azocan-1-ylmethyl)phenylmethanamine exhibits promising binding affinity towards certain G-protein-coupled receptors (GPCRs). These receptors are often targeted in the treatment of neurological disorders, suggesting potential applications in conditions such as Parkinson's disease and schizophrenia. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic and pharmacodynamic properties.

Another area of interest is the compound's potential as a scaffold for the development of new antimicrobial agents. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that derivatives of 4-(azocan-1-ylmethyl)phenylmethanamine showed moderate activity against multidrug-resistant bacterial strains. While the exact mechanism of action remains under investigation, these findings open new avenues for combating antibiotic resistance.

Despite these promising developments, challenges remain. The compound's stability under physiological conditions and its potential toxicity profiles are areas that require further exploration. Researchers are currently employing advanced computational modeling techniques to predict and mitigate these issues. Additionally, collaborations between academic institutions and pharmaceutical companies are essential to accelerate the translation of these findings into viable therapeutic options.

In conclusion, 4-(azocan-1-ylmethyl)phenylmethanamine (CAS: 115174-12-4) represents a compound with significant potential in various therapeutic areas. Ongoing research efforts are focused on optimizing its synthesis, elucidating its biological mechanisms, and exploring its clinical applications. As the field progresses, this compound may emerge as a key player in the development of next-generation pharmaceuticals.